Dispiro[3.0.35.14]nonan-9-ylmethanol

• IUPAC Name: dispiro[3.0.35.14]nonan-9-ylmethanol
• InChI: InChI=1S/C10H16O/c11-7-8-9(3-1-4-9)10(8)5-2-6-10/h8,11H,1-7H2
• InChI Key: QDJNPYSUTXCSHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(C23CCC3)CO
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• CAS No.: 2460748-96-1

Description

Dispiro[3.0.35.14]nonan-9-ylmethanol is a chemical compound with the molecular formula C10H16O and a molecular weight of 152.237. It’s primarily intended for research use.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C10H16O. The InChI code for this compound is 1S/C10H16O/c11-7-8-9(3-1-4-9)10(8)5-2-6-10/h8,11H,1-7H2.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

1. Chemical Functionalization and Synthesis

Research has explored the oxidative functionalization of saturated dispiro compounds like Dispiro[3.0.3^5.1^4]nonan-9-ylmethanol. Andriasov et al. (2021) investigated the mono- or dioxidation of CH2 groups neighboring spiro-annulated cyclopropane moieties in dispiro compounds to produce corresponding mono- or diketones (Andriasov et al., 2021).

2. Antimicrobial and Antifungal Activity

A class of spiro pyrrolidines, including dispiro compounds, have been screened for their antimicrobial and antifungal activity. Raj et al. (2003) found these compounds effective against various human pathogenic bacteria and dermatophytic fungi (Raj et al., 2003).

3. Anti-Oncological Properties

Spiro-alkaloids, including dispiro compounds, have been studied for their anti-oncological properties. Girgis et al. (2015) conducted 3D-pharmacophore and 2D-QSAR modeling studies on spiro-alkaloids, revealing potent antitumor properties against melanoma carcinoma cell lines (Girgis et al., 2015).

4. Antimalarial Potential

Dispiro compounds have been synthesized as potential peroxide antimalarial drugs. Vennerstrom et al. (1992) synthesized dispiro-1,2,4,5-tetraoxanes with curative activity against Plasmodium berghei, indicating their potential as inexpensive peroxide antimalarial drugs (Vennerstrom et al., 1992).

5. Optical Properties

Novel heteroarene-fused dispiro compounds have been synthesized and studied for their optical properties. Kowada et al. (2010) found that these dispiro compounds showed blue fluorescence with moderate quantum yields (Kowada et al., 2010).

6. Novel Architectures and Material Synthesis

Xie et al. (2006) reported the design and synthesis of a novel dispiro building block, exhibiting a well-defined H-shaped architecture. This study highlights the structural potential of dispiro compounds in creating unique molecular architectures (Xie et al., 2006).

Safety and Hazards

The safety information for Dispiro[3.0.35.14]nonan-9-ylmethanol indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.